N-cyclopentyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-cyclopentyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H19N3S/c1-2-6-10(5-1)18-14-13-11-7-3-4-8-12(11)19-15(13)17-9-16-14/h9-10H,1-8H2,(H,16,17,18)
• InChI Key: CRPDGTKHEIKNSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C3C4=C(CCCC4)SC3=NC=N2
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol

Description

“N-cyclopentyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine” is a compound that belongs to the class of organic compounds known as thienopyrimidines. These are heterocyclic compounds containing a thiophene ring fused to a pyrimidine ring. Thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of new tetrahydro1benzothieno[2,3-d]pyrimidines containing a 1,2,3-triazole fragment linked through an oxymethylene spacer have been synthesized by click reaction of 4-(prop-2-yn-1-yloxy)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidines with various aryl and alkyl azides in the presence of copper sulfate and sodium ascorbate as a catalyst.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by various spectroscopic techniques. The compound crystallizes in the monoclinic space group P2₁/c.

Scientific Research Applications

The pyridopyrimidine moiety combines elements of pyridine and pyrimidine rings. Depending on the nitrogen atom’s position in pyridine, four possible skeletons emerge (see Figure 1). .

!Pyridopyrimidine structures

Pyrido [3,2-d]pyrimidines

These compounds have been studied for their biological effects, including:

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic applications, given the reported anticancer activity of similar compounds. More research is needed to fully understand its mechanism of action and potential side effects.